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Get Quote
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For Research Use Only. Not for human use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with ReACp53, a cell-penetrating peptide designed to
inhibit p53 amyloid formation.[1][2] Adherence to these guidelines is essential for ensuring
laboratory safety, maintaining the integrity of the compound, and generating reliable
experimental results. In the absence of a comprehensive, publicly available Safety Data Sheet
(SDS) specific to ReACp53, the following recommendations are based on best practices for
handling potent, cell-penetrating peptide compounds in a research setting.[3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all experimental procedures involving
ReACp53 to ensure the appropriate level of personal protection.[3] The following table
summarizes the recommended PPE for handling this compound.
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PPE Category Item Specifications and Use
Required for all procedures to
) protect against dust particles
Eye and Face Protection Safety Goggles

and liquid splashes. Must meet
ANSI Z87.1 standards.[3]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder or when handling

larger volumes.[3][4]

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes.[3]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended. Gloves should
be inspected before use and
changed immediately after
known or suspected contact
with ReACp53.[3] Consider
double-gloving for higher-risk

procedures.[4]

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to minimize the risk of
inhaling fine particles. All
handling of the powder should
ideally be performed in a
certified chemical fume hood

or biological safety cabinet.[3]

[4]
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Required minimum attire for

] Long Pants & Closed-Toe working in any laboratory
General Attire )
Shoes where hazardous materials are
handled.[3]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the stability and integrity of ReACp53.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or compromised
seals.

Storage of Lyophilized Powder: Store the lyophilized peptide at -20°C for long-term stability
(stable for up to 3 years).[1][2] Keep the container tightly sealed and protected from moisture

and light.

Storage of Stock Solutions: Once reconstituted, aliquot the solution into single-use volumes
to avoid repeated freeze-thaw cycles.[2] Store stock solutions at -20°C for up to one month
or at -80°C for up to six months.[5]

Reconstitution and Preparation of Solutions

o Environment: All manipulations of the lyophilized powder, including weighing and initial

reconstitution, should be performed in a chemical fume hood or a biological safety cabinet to
contain any airborne patrticles.

Solubility: ReACp53 is soluble in water (H20) at concentrations of = 50 mg/mL (19.10 mM)
and in DMSO at 10 mg/mL (3.82 mM).[1][2] For cell-based assays, sterile PBS (pH 8.5) has
also been used for reconstitution.[6] If using water as the solvent, it is recommended to filter
and sterilize the solution with a 0.22 pm filter before use in cell culture.[5]

Procedure: Before opening, allow the vial to equilibrate to room temperature to prevent
condensation. Add the desired volume of sterile solvent to the vial, cap it securely, and gently
vortex or sonicate to ensure complete dissolution.[7]
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Disposal Plan

All waste materials contaminated with ReACp53 must be treated as hazardous chemical waste
and disposed of according to institutional and local regulations. Do not dispose of ReACp53 or
contaminated materials in the regular trash or down the drain.[4]

e Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and empty
vials, in a designated and clearly labeled hazardous waste container.[3]

e Liquid Waste: Collect all unused or waste solutions of ReACp53 in a sealed and clearly
labeled hazardous chemical waste container.[3]

» Sharps: Any needles or syringes used for handling ReACp53 solutions must be disposed of
in a designated sharps container. If the syringe contains residual peptide, it should be
disposed of as hazardous chemical waste.

o Decontamination: Decontaminate work surfaces with an appropriate cleaning agent after
handling the peptide.

: _ :

Property Value

Molecular Formula C108H206N52024[1]

Molecular Weight 2617.13 g/mol [1]

Purity >98% (HPLC)[1]

Solubility H20: = 50 mg/mL (19.10 mM)[1]DMSO: 10

mg/mL (3.82 mM)[2]

Storage (Lyophilized) -20°C (up to 3 years)[2]

-20°C (up to 1 month)[5]-80°C (up to 6 months)

Storage (Solution) 5]

Experimental Protocol: In Vitro Cell Viability Assay
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This protocol outlines a general procedure for treating cancer cell lines with ReACp53 to
assess its effect on cell viability.

o Cell Seeding: Plate cancer cells (e.g., OVCAR3, S1 GODL) in a 96-well plate at a
predetermined density and allow them to adhere and establish for 24 hours.[6]

» Preparation of ReACp53 Working Solutions: Prepare a series of dilutions of the ReACp53
stock solution in the appropriate cell culture medium to achieve the desired final
concentrations for treatment (e.g., a range from 0 to 10 uM).[6]

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the various concentrations of ReACp53. Include a vehicle-only control (medium
with the same concentration of solvent used for the stock solution).

 Incubation: Incubate the cells for a specified period (e.g., 16 to 72 hours), depending on the
cell line and experimental goals.[2][8]

o Assessment of Cell Viability: After the incubation period, assess cell viability using a suitable
method, such as an MTS assay or Annexin V/PI staining followed by flow cytometry.[8]

o Data Analysis: Quantify the results and calculate metrics such as ECso values to determine
the concentration of ReACp53 that inhibits cell viability by 50%.[8]

Visualizations
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PPE Selection Logic for Handling ReACp53

Start: Handling ReACp53

Powder

Lyophilized Powder

Handling Solution

Required PPE:
- Lab Coat
- Nitrile Gloves
- Safety Goggles
- Face Shield
- Dust Mask/Respirator
(in Fume Hood)

Additional PPE:
- Face Shield

Required PPE:
- Lab Coat

- Nitrile Gloves

- Safety Goggles

)

Proceed with Caution

What is the physical form?

Weighing or Reconstituting?

No (already in solution)

Significant Splash Ris|

Solution

A\

Solutioa

-

Click to download full resolution via product page

Caption: PPE selection logic for handling ReACp53.

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body-img#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/product/b1574799/docs?utm_src=pdf-body#essential-safety-and-logistical-guide-for-handling-reacp53
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Operational Workflow for Handling ReACp53

Receiving and Inspection

Storage
Lyophilized: -20°C
Solution: 20°C or -80°C

Biological Safety Cabinet

y
En Vitro / In Vivo Experimena

Preparation in Fume Hoodj

Gecontamination of Work Area
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Solid Waste Liquid Waste
(Gloves, Vials, Tips) (Unused Solutions)

Disposal via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Operational workflow for handling ReACp53.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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